Cas no 20937-45-5 (N-(1-benzylcyclopentyl)formamide)

N-(1-benzylcyclopentyl)formamide structure
20937-45-5 structure
Product name:N-(1-benzylcyclopentyl)formamide
CAS No:20937-45-5
MF:C13H17NO
MW:203.28018
CID:1397157
PubChem ID:30380

N-(1-benzylcyclopentyl)formamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-benzylcyclopentyl)formamide
    • DTXSID60175102
    • AKOS005065406
    • FORMAMIDE, N-(1-(PHENYLMETHYL)CYCLOPENTYL)-
    • BRN 3049614
    • SCHEMBL8070720
    • N-(1-(Phenylmethyl)cyclopentyl)formamide
    • 20937-45-5
    • Inchi: InChI=1S/C13H17NO/c15-11-14-13(8-4-5-9-13)10-12-6-2-1-3-7-12/h1-3,6-7,11H,4-5,8-10H2,(H,14,15)
    • InChI Key: HPHAVTMDTFROSG-UHFFFAOYSA-N
    • SMILES: C1CCC(C1)(CC2=CC=CC=C2)NC=O

Computed Properties

  • Exact Mass: 203.13111
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų
  • XLogP3: 2.6

Experimental Properties

  • PSA: 29.1

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